Cas no 1105243-06-8 (1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide)

• Product Name: 1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• CAS No: 1105243-06-8
• MF: C₁₈H₁₃FN₄O₆
• MW: 400.317427396774
• CID: 5450838
• PubChem ID: 30836992
• Update Time: 2025-05-23

1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-Fluorophenyl)methyl]-1,2-dihydro-2-oxo-3-pyridinecarboxylic acid 2-[(5-nitro-2-furanyl)carbonyl]hydrazide
• 1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• 1105243-06-8
• F2948-0448
• 1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxopyridine-3-carbohydrazide
• AKOS024476586
• 1-(4-fluorobenzyl)-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide
• VU0506113-1

• Inchi： 1S/C18H13FN4O6/c19-12-5-3-11(4-6-12)10-22-9-1-2-13(18(22)26)16(24)20-21-17(25)14-7-8-15(29-14)23(27)28/h1-9H,10H2,(H,20,24)(H,21,25)
• InChI Key： WTFXIFJWZDRXQG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=CC=C(C(NNC(C2=CC=C([N+](=O)[O-])O2)=O)=O)C1=O

Computed Properties

• Exact Mass: 400.08191231g/mol
• Monoisotopic Mass: 400.08191231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 735.3±60.0 °C(Predicted)
• pka: 8.60±0.20(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

Compound CAS No. 1105243-06-8: 1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

The compound with CAS No. 1105243-06-8, named 1-[(4-fluorophenyl)methyl]-N'-(5-nitrofuran-2-carbonyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 4-fluorophenylmethyl group, a 5-nitrofuran moiety, and a carbohydrazide functional group. These structural features contribute to its versatile properties and applications.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. The presence of the 5-nitrofuran group has been linked to anti-inflammatory and antioxidant activities, making it a promising candidate for drug design targeting chronic inflammatory diseases. Additionally, the carbohydrazide group enhances the molecule's ability to interact with biological targets, such as enzymes and receptors, which is crucial for therapeutic efficacy.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring scalability for potential industrial applications. The use of fluorinated aromatic groups in the molecule has also been shown to enhance its stability and bioavailability, which are critical factors in drug development.

In terms of pharmacokinetics, this compound exhibits favorable absorption and distribution properties due to its balanced hydrophilic and lipophilic characteristics. Preclinical studies have demonstrated that it has low toxicity profiles, which further supports its potential as a therapeutic agent. The 2-oxo-1,2-dihydropyridine ring in the molecule plays a key role in modulating its pharmacokinetic properties, ensuring sustained release and prolonged action.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. Molecular docking studies have revealed strong interactions between the carbohydrazide group and specific residues in target proteins, suggesting high selectivity and potency. These findings have paved the way for further in vivo studies to evaluate its efficacy in animal models of diseases such as cancer and neurodegenerative disorders.

The integration of fluorinated aromatic groups and nitrofuran moieties into this compound's structure has opened new avenues for exploring its applications in materials science. For instance, it has been proposed as a precursor for synthesizing advanced materials with tailored electronic properties. The molecule's ability to form stable conjugated systems makes it a valuable component in the development of organic semiconductors and optoelectronic devices.

In conclusion, CAS No. 1105243-06-8 represents a cutting-edge compound with multifaceted applications across chemistry and pharmacology. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative therapies and materials. Continued exploration into its properties will undoubtedly unlock new possibilities for its utilization in various scientific domains.